Cas no 1805462-48-9 (2-(Difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine
• CAS No: 1805462-48-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4882137
• Update Time: 2025-05-27

2-(Difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-3-5(9)7(13-2)6(12-4)8(10)11/h3,8H,1-2H3
• InChI Key： NHRAESRAADFKQE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine

2-(Difluoromethyl)-4-Fluoro-3-Methoxy-6-Methylpyridine (CAS No. 1805462-48-9): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Medicinal Chemistry

Recent advancements in medicinal chemistry have underscored the significance of 2-(difluoromethyl)-4-fluoro-3-methoxy-6-methylpyridine, a compound with the CAS registry number 1805462-48-9. This difluoromethyl-substituted pyridine derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule's core framework combines a methoxy group at position 3, a methyl substituent at position 6, and dual fluorine atoms in both the difluoromethyl side chain and the meta position (position 4) of the pyridine ring. These functional groups collectively modulate physicochemical properties such as lipophilicity and metabolic stability, positioning it as a promising scaffold for therapeutic development.

The synthesis of this compound has evolved through iterative optimization of synthetic pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated an efficient one-pot approach using palladium-catalyzed cross-coupling reactions to assemble the difluoromethyl group with high regioselectivity. Researchers highlighted that this method reduces reaction steps compared to traditional multi-stage protocols, improving scalability for preclinical trials. The strategic placement of fluorine atoms—particularly the difluoromethyl moiety—was shown to enhance ligand efficiency by optimizing hydrogen bonding interactions with target proteins.

In pharmacological evaluations, this compound exhibits intriguing biological activity profiles. Preclinical data from a 2024 study revealed that its methoxy substitution significantly improves aqueous solubility without compromising binding affinity to G-protein coupled receptors (GPCRs). Notably, when tested as a lead compound for kinase inhibitors, it demonstrated selectivity toward cyclin-dependent kinase 9 (CDK9), a validated target in cancer therapy. The presence of both fluorine atoms (m-fluoro and difluoromethyl groups) was correlated with reduced off-target effects through steric hindrance mechanisms.

Ongoing research focuses on its role as an intermediate in bioisosteric replacements. A collaborative study between pharmaceutical companies published in Nature Communications explored substituting aromatic rings with this pyridine scaffold to optimize drug-like properties. By replacing phenyl groups with the difluoromethyl-containing pyridine core, researchers achieved improved blood-brain barrier penetration while maintaining enzyme inhibition potency—a critical breakthrough for neurodegenerative disease treatments.

Literature reviews from 2023–2024 emphasize its utility in prodrug design strategies. The methoxy group's hydrolyzability under physiological conditions